Cas no 898408-80-5 (7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione, 8-[4-[(4-chlorophenyl)methyl]-1-piperazinyl]-3,7-dihydro-3-methyl-7-(phenylmethyl)-
- 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
-
- Inchi: 1S/C24H25ClN6O2/c1-28-21-20(22(32)27-24(28)33)31(16-17-5-3-2-4-6-17)23(26-21)30-13-11-29(12-14-30)15-18-7-9-19(25)10-8-18/h2-10H,11-16H2,1H3,(H,27,32,33)
- InChI Key: QQDMJRGUYMGZHK-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=C(Cl)C=C2)CC1
7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2636-0202-2μmol |
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-80-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2636-0202-5μmol |
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-80-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2636-0202-10μmol |
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-80-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2636-0202-20μmol |
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-80-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2636-0202-1mg |
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-80-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2636-0202-2mg |
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-80-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2636-0202-3mg |
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-80-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2636-0202-4mg |
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-80-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2636-0202-5mg |
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-80-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2636-0202-10mg |
7-benzyl-8-{4-[(4-chlorophenyl)methyl]piperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
898408-80-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
Introduction to Compound with CAS No. 898408-80-5 and Product Name: 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
The compound with the CAS number 898408-80-5 and the product name 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential therapeutic applications. The structure of this compound features a complex arrangement of functional groups, including benzyl and piperazine moieties, which contribute to its unique chemical properties and biological activities.
Recent research in medicinal chemistry has highlighted the importance of purine derivatives in the development of novel therapeutic agents. The 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure exhibits promising pharmacological properties that make it a valuable candidate for further investigation. Specifically, its molecular framework suggests potential interactions with various biological targets, which could be exploited for the treatment of a range of diseases.
The presence of the 4-chlorophenylmethylpiperazine group in the molecule is particularly noteworthy. This moiety is known to enhance binding affinity to certain receptors, making it a key structural feature for designing drugs with improved efficacy. The 3-methyl and 2,3,6,7-tetrahydro-1H-purine-2,6-dione components further contribute to the compound's complexity and functionality. These structural elements are critical for modulating the compound's pharmacokinetic and pharmacodynamic profiles.
In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward the development of multi-target directed ligands (MTDLs). MTDLs are designed to simultaneously interact with multiple biological targets, thereby increasing their therapeutic potential and reducing the likelihood of resistance development. The 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure exemplifies this approach by incorporating multiple pharmacophores that can engage different receptors or enzymes.
One of the most exciting aspects of this compound is its potential in oncology research. Purine derivatives have long been recognized for their ability to interfere with key cellular processes involved in cancer progression. The specific arrangement of functional groups in 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione suggests that it may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often overexpressed in tumor cells. Preliminary computational studies have indicated that this compound could bind effectively to these targets, potentially leading to novel antitumor therapies.
Furthermore, the compound's structural features make it an attractive scaffold for drug discovery programs aimed at treating neurological disorders. The 4-chlorophenylmethylpiperazine moiety is particularly relevant here, as it has been shown to interact with serotonin and dopamine receptors. These interactions are crucial for developing treatments for conditions such as depression and schizophrenia. The 7-benzyl group also contributes to the compound's ability to cross the blood-brain barrier (BBB), which is essential for central nervous system (CNS) drug delivery.
The synthesis of 7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have significantly improved yields and purity levels. These advancements are crucial for enabling further preclinical and clinical investigations.
In conclusion,7-benzyl)-8-{4-(4-chlorophenyl)methylpiperazin]-1-y]-3-methyl)-2,-,-,-tetrahy dro--purin - - -dione (CAS No., 89 84 08--80--5) represents a promising candidate for therapeutic development across multiple disease areas。 Its unique structural features and demonstrated pharmacological activities make it a valuable asset in contemporary drug discovery efforts。 As research continues, further exploration of its potential applications will undoubtedly yield significant insights into new treatment strategies.
898408-80-5 (7-benzyl-8-{4-(4-chlorophenyl)methylpiperazin-1-yl}-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)